Cas no 2228469-62-1 (4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylbutan-2-amine)

• Product Name: 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylbutan-2-amine
• CAS No: 2228469-62-1
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 5786329
• PubChem ID: 165669543
• Update Time: 2023-12-26

4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylbutan-2-amine
• 2228469-62-1
• EN300-1921839

• Inchi： 1S/C9H16BrN3/c1-9(2,11)5-4-7-6-8(10)12-13(7)3/h6H,4-5,11H2,1-3H3
• InChI Key： YLYULDUHGXIZIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCC(C)(C)N)N(C)N=1

Computed Properties

• Exact Mass: 245.05276g/mol
• Monoisotopic Mass: 245.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų